Cas no 2229324-20-1 (4-(2-bromoethyl)-5-methyl-1,2-oxazole)

4-(2-Bromoethyl)-5-methyl-1,2-oxazole is a brominated heterocyclic compound featuring a reactive bromoethyl side chain attached to a methyl-substituted oxazole core. This structure makes it a versatile intermediate in organic synthesis, particularly for nucleophilic substitution reactions or further functionalization. The oxazole ring provides stability while the bromoethyl group offers a handle for cross-coupling or alkylation reactions. Its well-defined reactivity profile is advantageous for constructing complex molecules in pharmaceuticals, agrochemicals, or materials science. The compound’s purity and consistent performance are critical for reproducible results in multi-step synthetic routes. Proper handling under inert conditions is recommended due to the lability of the C-Br bond.
4-(2-bromoethyl)-5-methyl-1,2-oxazole structure
2229324-20-1 structure
Product Name:4-(2-bromoethyl)-5-methyl-1,2-oxazole
CAS No:2229324-20-1
MF:C6H8BrNO
MW:190.03782081604
CID:5850207
PubChem ID:165789497
Update Time:2025-10-28

4-(2-bromoethyl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-(2-bromoethyl)-5-methyl-1,2-oxazole
    • 2229324-20-1
    • EN300-1910170
    • Inchi: 1S/C6H8BrNO/c1-5-6(2-3-7)4-8-9-5/h4H,2-3H2,1H3
    • InChI Key: NMKLWTLWPLQJDV-UHFFFAOYSA-N
    • SMILES: BrCCC1C=NOC=1C

Computed Properties

  • Exact Mass: 188.97893g/mol
  • Monoisotopic Mass: 188.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

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Additional information on 4-(2-bromoethyl)-5-methyl-1,2-oxazole

4-(2-Bromoethyl)-5-Methyl-1,2-Oxazole (CAS No. 2229324-20-1)

The compound 4-(2-bromoethyl)-5-methyl-1,2-oxazole, identified by the CAS number 2229324-20-1, is a heterocyclic organic compound with significant applications in various fields of chemistry. This compound belongs to the class of oxazoles, which are five-membered rings containing one oxygen and one nitrogen atom. The presence of a bromoethyl group at the 4-position and a methyl group at the 5-position introduces unique chemical properties that make it valuable in research and industrial settings.

Oxazole derivatives have been extensively studied due to their versatility in organic synthesis. The bromoethyl substituent in this compound serves as a reactive site for various nucleophilic substitutions, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of bioactive compounds with anti-inflammatory and antimicrobial properties.

The synthesis of 4-(2-bromoethyl)-5-methyl-1,2-oxazole typically involves the reaction of an appropriate bromoalkylating agent with a substituted oxazole derivative. This process is optimized to ensure high yields and purity, which are critical for its use in downstream applications. The compound's stability under various reaction conditions has been thoroughly investigated, making it a reliable building block in organic chemistry.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectral data, including UV-Vis and NMR spectra, have been documented to aid in its identification and characterization. Recent advancements in analytical techniques have further enhanced our understanding of its molecular structure and reactivity.

The application of 4-(2-bromoethyl)-5-methyl-1,2-oxazole extends beyond traditional organic synthesis. It has found utility in materials science as a precursor for the development of advanced polymers and coatings. Its ability to undergo controlled polymerization reactions has opened new avenues for creating materials with tailored properties.

In conclusion, 4-(2-bromoethyl)-5-methyl-1,2-oxazole (CAS No. 2229324-20-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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